Cas no 93080-09-2 (Cytidine, 4'-thio-)

Cytidine, 4'-thio- structure
Cytidine, 4'-thio- structure
Product Name:Cytidine, 4'-thio-
CAS No:93080-09-2
MF:C9H13N3O4S
MW:259.282220602036
CID:2950598
PubChem ID:22873853
Update Time:2024-03-01

Cytidine, 4'-thio- Chemical and Physical Properties

Names and Identifiers

    • 4'-硫代胞苷
    • Cytidine, 4'-thio-
    • 4'-thiocytidine
    • 1-(4-thio-beta-d-ribofuranosyl)cytosine
    • 4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)thiolan-2-yl]pyrimidin-2-one
    • 4'-O-Thiacytidine
    • A855679
    • 4′-Thiocytidine (ACI)
    • Inchi: 1S/C9H13N3O4S/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16)/t4-,6-,7-,8-/m1/s1
    • InChI Key: GAKJJSAXUFZQTL-XVFCMESISA-N
    • SMILES: O[C@@H]1[C@H](O)[C@@H](CO)S[C@H]1N1C=CC(N)=NC1=O

Computed Properties

  • Exact Mass: 259.06267708g/mol
  • Monoisotopic Mass: 259.06267708g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 145

Experimental Properties

  • Density: 1.90±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (2.9 g/l) (25 º C),

Cytidine, 4'-thio- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: 1,4-Dioxane ,  Water ;  overnight, rt
1.2 Reagents: Ammonia Solvents: Methanol ;  24 h, 40 °C
Reference
Chemical synthesis of 4'-thio and 4'-sulfinyl pyrimidine nucleoside analogues
Guinan, Mieke; Huang, Ningwu; Hawes, Chris S.; Lima, Marcelo A.; Smith, Mark; et al, Organic & Biomolecular Chemistry, 2022, 20(7), 1401-1406

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine ,  1H-1,2,4-Triazole ,  Phosphorus oxychloride Solvents: Acetonitrile ;  rt
1.2 Reagents: Ammonium hydroxide Solvents: 1,4-Dioxane ;  rt
1.3 Reagents: Ammonia Solvents: Methanol ;  40 °C
Reference
Synthesis and anticancer evaluation of 4'-thio and 4'-sulfinyl pyrimidine nucleoside analogues
Guinan, Mieke; Huang, Ningwu; Hawes, Chris; Lima, Marcelo; Smith, Mark; et al, ChemRxiv, 2021, 1, 1-9

Production Method 3

Reaction Conditions
1.1 Reagents: Ammonium fluoride Solvents: Methanol
1.2 Reagents: Sodium methoxide Solvents: Methanol
Reference
The Stereoselective Synthesis of 4'-β-Thioribonucleosides via the Pummerer Reaction
Naka, Takashi; Minakawa, Noriaki; Abe, Hiroshi; Kaga, Daisuke; Matsuda, Akira, Journal of the American Chemical Society, 2000, 122(30), 7233-7243

Production Method 4

Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Methanol ,  Water
1.2 Reagents: Dowex 50W Solvents: Methanol
Reference
A practical synthesis of 4'-thioribonucleosides
Yoshimura, Yuichi; Kuze, Tetsuya; Ueno, Mari; Komiya, Fumiko; Haraguchi, Kazuhiro; et al, Tetrahedron Letters, 2006, 47(4), 591-594

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ;  1 h, rt; overnight, rt
Reference
Preparation of intermediates for the synthesis of 1-(2-deoxy-2-fluoro-4-thio-β-d-arabinofuranosyl)cytosine and thionucleosides
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dimethylformamide ;  16 h, rt
1.2 Reagents: Acetic anhydride ,  4-(Dimethylamino)pyridine Solvents: Pyridine
Reference
Synthesis and physical and physiological properties of 4'-thio-RNA: application to post-modification of RNA aptamer toward NF-κB
Hoshika, Shuichi; Minakawa, Noriaki; Matsuda, Akira, Nucleic Acids Research, 2004, 32(13), 3815-3825

Production Method 7

Reaction Conditions
Reference
Thionucleosides as antiviral agents
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
Reference
A new synthesis of some 4'-thio-D-ribonucleosides and preliminary enzymic evaluation
Leydier, Claudine; Bellon, Laurent; Barascut, Jean-Louis; Deydier, John; Maury, Georges; et al, Nucleosides & Nucleotides, 1994, 13(10), 2035-50

Cytidine, 4'-thio- Raw materials

Cytidine, 4'-thio- Preparation Products

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